(Z)-5-benzyl-2-((E)-((5-(3-chlorophenyl)furan-2-yl)methylene)hydrazono)thiazolidin-4-one

• IUPAC Name: (2Z)-5-benzyl-2-[(E)-[5-(3-chlorophenyl)furan-2-yl]methylidenehydrazinylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H16ClN3O2S/c22-16-8-4-7-15(12-16)18-10-9-17(27-18)13-23-25-21-24-20(26)19(28-21)11-14-5-2-1-3-6-14/h1-10,12-13,19H,11H2,(H,24,25,26)/b23-13+
• InChI Key: UELGCEWCQOUDJP-YDZHTSKRSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C(=O)NC(=NN=CC3=CC=C(O3)C4=CC(=CC=C4)Cl)S2
• Isomeric SMILES: C1=CC=C(C=C1)CC2C(=O)N/C(=N/N=C/C3=CC=C(O3)C4=CC(=CC=C4)Cl)/S2
• Molecular Formula: C21H16ClN3O2S
• Molecular Weight: 409.9 g/mol
• CAS No.: 392248-84-9

Description

(Z)-5-benzyl-2-((E)-((5-(3-chlorophenyl)furan-2-yl)methylene)hydrazono)thiazolidin-4-one is a useful research compound. Its molecular formula is C21H16ClN3O2S and its molecular weight is 409.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Thiazolidin-4-one derivatives, to which this compound belongs, have been extensively researched for their anticancer activities . They are known to inhibit various enzymes and cell lines, contributing to their potential as anticancer agents .

Mode of Action

It is known that thiazolidin-4-one derivatives can reduce the viability and proliferation of certain cell lines . This suggests that the compound may interact with its targets, leading to changes that inhibit cell growth and proliferation.

Biochemical Pathways

Given the known anticancer activities of thiazolidin-4-one derivatives , it can be inferred that the compound may affect pathways related to cell growth and proliferation.

Result of Action

It is known that thiazolidin-4-one derivatives can reduce the viability and proliferation of certain cell lines . This suggests that the compound may induce changes at the molecular and cellular levels that inhibit cell growth and proliferation.